N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]cyclohexanecarboxamide

• IUPAC Name: N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C18H22N2OS/c21-17(14-7-3-1-4-8-14)19-12-11-16-13-22-18(20-16)15-9-5-2-6-10-15/h2,5-6,9-10,13-14H,1,3-4,7-8,11-12H2,(H,19,21)
• InChI Key: SILNBOCIGGIDPD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCCC2=CSC(=N2)C3=CC=CC=C3
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol
• CAS No.: 863512-76-9

Description

“N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]cyclohexanecarboxamide” is a compound that contains a thiazole ring. Thiazoles are important heterocyclic compounds that have been associated with diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Molecular Structure Analysis

Thiazole is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Future Directions

Thiazoles have been the subject of extensive research due to their diverse biological activities. Future research may focus on the design and development of new thiazole derivatives, including “N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]cyclohexanecarboxamide”, to act as potential drug molecules with lesser side effects.

Mechanism of Action

Target of Action

The primary targets of N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]cyclohexanecarboxamide (F0686-0087) are currently unknown. The compound is a derivative of thiazole, a heterocyclic compound that has been associated with diverse biological activities . Thiazole derivatives have been found to act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various biological targets through different mechanisms . For instance, some thiazole derivatives have been found to inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid .

Biochemical Pathways

For example, some thiazole derivatives have been found to suppress the cyclooxygenase (COX) enzymes, which are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin . This suppression can lead to anti-inflammatory effects .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Biochemical Analysis

Biochemical Properties

N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]cyclohexanecarboxamide plays a crucial role in several biochemical reactions. It interacts with a variety of enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, the thiazole ring in this compound can undergo electrophilic and nucleophilic substitutions, which are essential for its interaction with enzymes and proteins . The compound has been shown to inhibit certain enzymes, such as cyclooxygenase (COX), which is involved in the inflammatory response . Additionally, it can bind to proteins involved in cell signaling pathways, thereby modulating their activity and affecting cellular processes.

Cellular Effects

This compound exerts significant effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the compound has been found to inhibit the proliferation of cancer cells by interfering with cell signaling pathways that regulate cell growth and division . It also affects gene expression by binding to transcription factors and altering their activity, leading to changes in the expression of genes involved in cell cycle regulation and apoptosis . Furthermore, the compound can impact cellular metabolism by inhibiting enzymes involved in metabolic pathways, thereby affecting the production and utilization of energy within the cell.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. The compound exerts its effects by binding to specific biomolecules, such as enzymes and proteins, and modulating their activity. For instance, it can inhibit the activity of cyclooxygenase (COX) enzymes by binding to their active sites, preventing the conversion of arachidonic acid to prostaglandins, which are mediators of inflammation . Additionally, the compound can activate or inhibit transcription factors, leading to changes in gene expression and subsequent cellular responses. These interactions are crucial for the compound’s ability to modulate various biochemical and cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its biological activity . Long-term exposure to the compound has been associated with sustained inhibition of cell proliferation and induction of apoptosis in cancer cells . These temporal effects are essential for understanding the compound’s potential therapeutic applications and safety profile.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to exert anti-inflammatory and anticancer effects without significant toxicity . At higher doses, it can cause adverse effects, such as hepatotoxicity and nephrotoxicity, indicating a narrow therapeutic window . Threshold effects have been observed, where a certain dosage is required to achieve the desired biological activity, and exceeding this dosage can lead to toxic effects. These findings highlight the importance of careful dosage optimization in preclinical and clinical studies.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. The compound can be metabolized by cytochrome P450 enzymes, leading to the formation of metabolites that may have different biological activities . It can also affect metabolic flux by inhibiting key enzymes involved in metabolic pathways, such as glycolysis and the tricarboxylic acid cycle, thereby altering the levels of metabolites and energy production within the cell . These interactions are crucial for understanding the compound’s pharmacokinetics and pharmacodynamics.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be transported across cell membranes by solute carrier (SLC) transporters, which facilitate its uptake into cells . Once inside the cell, it can bind to intracellular proteins, such as heat shock proteins, which help in its distribution and localization within specific cellular compartments . These interactions are essential for the compound’s bioavailability and therapeutic efficacy.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. The compound can be directed to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, by targeting signals or post-translational modifications . For example, the compound can be phosphorylated by kinases, which facilitates its transport to the nucleus, where it can interact with transcription factors and modulate gene expression . These localization mechanisms are important for understanding the compound’s mode of action and potential therapeutic applications.